Cas no 1805730-01-1 (3-Bromo-4-(3-bromopropyl)mandelic acid)

• Product Name: 3-Bromo-4-(3-bromopropyl)mandelic acid
• CAS No: 1805730-01-1
• MF: C₁₁H₁₂Br₂O₃
• MW: 352.0191822052
• CID: 4939771
• Update Time: 2025-10-10

3-Bromo-4-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropyl)mandelic acid

• Inchi： 1S/C11H12Br2O3/c12-5-1-2-7-3-4-8(6-9(7)13)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： ZDOUXFAPUVLCTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)O)C=CC=1CCCBr

Computed Properties

• Exact Mass: 351.91327 g/mol
• Monoisotopic Mass: 349.91532 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5
• Molecular Weight: 352.02

Additional information on 3-Bromo-4-(3-bromopropyl)mandelic acid

Comprehensive Analysis of 3-Bromo-4-(3-bromopropyl)mandelic acid (CAS No. 1805730-01-1): Properties, Applications, and Industry Insights

3-Bromo-4-(3-bromopropyl)mandelic acid (CAS No. 1805730-01-1) is a specialized brominated mandelic acid derivative gaining attention in pharmaceutical and fine chemical research. This compound features a unique molecular structure with two bromine substituents, making it valuable for structure-activity relationship (SAR) studies and as a potential intermediate in drug discovery. Recent literature highlights its role in developing targeted therapies, particularly in the context of enzyme inhibition and metabolic pathway modulation.

The growing interest in halogenated compounds like 3-Bromo-4-(3-bromopropyl)mandelic acid correlates with industry trends toward precision medicine and small-molecule therapeutics. Researchers frequently search for "brominated mandelic acid applications" or "CAS 1805730-01-1 solubility data," reflecting demand for practical characterization data. The compound's dual bromine functionality enables diverse cross-coupling reactions, aligning with the pharmaceutical sector's focus on Pd-catalyzed transformations for API synthesis.

From a synthetic chemistry perspective, 3-Bromo-4-(3-bromopropyl)mandelic acid serves as a versatile chiral building block. Its stereocenter and reactive bromine atoms facilitate the construction of complex heterocyclic systems, addressing the need for "three-component reaction precursors" – a trending topic in green chemistry forums. Analytical studies confirm its stability under ambient storage conditions, though recommendations suggest protection from prolonged light exposure due to the photolabile bromine bonds.

In material science applications, this compound demonstrates potential as a ligand modifier for metal-organic frameworks (MOFs). The carboxylic acid moiety enables coordination chemistry, while the bromopropyl side chain provides post-synthetic modification opportunities. Such properties answer frequent queries about "functional group compatibility in MOF synthesis" and "halogen-containing linkers." Recent patent analyses reveal its inclusion in advanced material formulations for selective adsorption systems.

The compound's physicochemical profile shows a calculated LogP of 2.8, indicating moderate lipophilicity – a key parameter for researchers investigating "blood-brain barrier permeability predictors." Chromatographic studies report HPLC retention times under reversed-phase conditions, addressing common analytical challenges with brominated aromatics. These characteristics make it valuable for QSAR modeling and molecular property prediction algorithms.

Regulatory considerations for 3-Bromo-4-(3-bromopropyl)mandelic acid emphasize proper laboratory handling protocols, though it falls outside restricted substance classifications. Safety data sheets recommend standard organic acid precautions, with particular attention to the compound's potential irritant properties. This aligns with industry searches for "bromoaromatic compound safety guidelines" and "mandelic acid derivative storage."

Emerging applications explore its use in asymmetric catalysis, where the chiral mandelic acid core may induce enantioselectivity. The 3-bromopropyl group offers a handle for catalyst immobilization, responding to the sustainable chemistry community's interest in "recoverable chiral auxiliaries." Computational chemistry studies suggest interesting conformational preferences that could influence molecular recognition processes.

Supply chain data indicates growing availability of 3-Bromo-4-(3-bromopropyl)mandelic acid through specialty chemical providers, with purity specifications typically exceeding 95% by HPLC. This availability supports its increasing use in high-throughput screening libraries and fragment-based drug discovery platforms. Researchers often inquire about "bulk quantities of bromo-mandelic acids" and "custom synthetic routes," reflecting scaling needs.

Comparative studies with related halogenated mandelic acids demonstrate distinct electronic effects imparted by the bromopropyl substituent. These findings contribute to ongoing discussions about "substituent effects on acidity" and "steric vs. electronic influences" in medicinal chemistry. The compound's hydrogen bonding capacity also makes it relevant to crystal engineering research.

Future research directions may explore 3-Bromo-4-(3-bromopropyl)mandelic acid's potential in bioconjugation chemistry, leveraging its reactive handles for proteolysis-targeting chimera (PROTAC) development. This aligns with cutting-edge searches for "bifunctional linker molecules" and "E3 ligase recruiters." The compound's balanced polarity profile suggests possible utility in antibody-drug conjugate (ADC) platforms as well.